Ferromagnetic coupling by diamagnetic metal cation coordination: magnetism and structure of the alkali-metal salts of nitroxide carboxylates
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/CC9960002119
Abstract
Sodium and potassium salts of the free radical 4-carboxy-TEMPO (1-H) form extended one-dimensional ferromagnetically coupled systems: the salt (1-Na) is structurally characterized.
Recommended Literature
- [1] Synthesis of a vanadium analog of siliceous FER
- [2] Preparation, performance and mechanism of metal oxide modified catalytic ceramic membranes for wastewater treatment†
- [3] Straightforward synthesis of MTW-type magnesium silicalite for CO2 fixation with epoxides under mild conditions†
- [4] Tuning the anion binding properties of lanthanide receptors to discriminate nucleoside phosphates in a sensing array†
- [5] One-step synthesis of silver nanoparticle-filled nylon 6 nanofibers and their antibacterial properties
- [6] Direct determination of trace metals in sea-water using electrothermal vaporization inductively coupled plasma mass spectrometry
- [7] A novel genetically encoded fluorescent protein as a Cu(i) indicator†
- [8] Temperature- and pressure-dependent studies of niccolite-type formate frameworks of [NH3(CH2)4NH3][M2(HCOO)6] (M = Zn, Co, Fe)†
- [9] Three dimensional quantitative characterization of magnetite nanoparticles embedded in mesoporous silicon: local curvature, demagnetizing factors and magnetic Monte Carlo simulations†
- [10] DNA-based routes to semiconducting nanomaterials
Journal Nameļ¼Chemical Communications
Research Products
-
CAS no.: 175696-73-8
-
CAS no.: 124252-41-1
